4-(5-(4-(Pentyloxy)phenyl)isoxazol-3-yl)benzoic acid
Overview
Description
4-(5-(4-(Pentyloxy)phenyl)isoxazol-3-yl)benzoic acid is a chemical compound with the molecular formula C21H21NO4 and a molecular weight of 351.4 . It is used to optimize the side chain of the natural product FR901379 .
Molecular Structure Analysis
The molecular structure of this compound includes a benzoic acid group attached to an isoxazole ring, which is further connected to a phenyl ring with a pentyloxy substituent . More detailed structural analysis or 3D visualization information is not available in the retrieved data.Physical And Chemical Properties Analysis
This compound has a melting point of 271-273°C and a predicted boiling point of 555.6±50.0 °C . Its predicted density is 1.176±0.06 g/cm3 . It is slightly soluble in acetone when heated and in DMSO . The compound is a white solid at room temperature .Scientific Research Applications
Pharmaceutical Drug Development
This compound is utilized to optimize the side chain of the natural product FR901379 . FR901379 is an echinocandin, a class of antifungal drugs that inhibit the synthesis of glucan in the cell wall of susceptible fungi. By modifying the side chain of FR901379, researchers aim to enhance its pharmacological properties, such as increased potency, stability, and bioavailability.
Safety and Hazards
The safety information indicates that this compound may be harmful if swallowed, in contact with skin, or if inhaled . It may cause skin and eye irritation and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands and other exposed areas thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
The primary targets of the compound “4-(5-(4-(Pentyloxy)phenyl)isoxazol-3-yl)benzoic acid” are currently unknown. The compound is used to optimize the side chain of the natural product FR901379
Mode of Action
It is known that it is used to optimize the side chain of the natural product FR901379
Pharmacokinetics
It has a molecular weight of 351.4 , and its solubility in acetone is slight when heated . These properties may influence its bioavailability.
Action Environment
The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, its storage temperature should be at room temperature in a sealed, dry environment . The compound’s solubility in different solvents, such as acetone and DMSO, may also affect its action and efficacy .
properties
IUPAC Name |
4-[5-(4-pentoxyphenyl)-1,2-oxazol-3-yl]benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO4/c1-2-3-4-13-25-18-11-9-16(10-12-18)20-14-19(22-26-20)15-5-7-17(8-6-15)21(23)24/h5-12,14H,2-4,13H2,1H3,(H,23,24) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDTXSIGPZDVVIX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCOC1=CC=C(C=C1)C2=CC(=NO2)C3=CC=C(C=C3)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(5-(4-(Pentyloxy)phenyl)isoxazol-3-yl)benzoic acid |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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